Cas no 2137866-43-2 (tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137866-43-2
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 5892805
• PubChem ID: 165477284
• Update Time: 2025-06-13

tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137866-43-2
• EN300-786693
• tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H14N4O4/c1-11(2,3)18-10(16)9-8(12-15-13-9)6-5-7(17-4)14-19-6/h5H,1-4H3,(H,12,13,15)
• InChI Key： NFHRTNVZBXPFJR-UHFFFAOYSA-N
• SMILES： O(C(C1C(C2=CC(=NO2)OC)=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.10150494g/mol
• Monoisotopic Mass: 266.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of tert-Butyl 5-(3-Methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2137866-43-2)

The compound tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2137866-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring both oxazole and triazole moieties, is of particular interest as a scaffold for designing novel bioactive molecules. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, highlighting its versatility as a building block in pharmaceutical research.

One of the key advancements in the study of this compound is its efficient synthesis via click chemistry approaches. Researchers have optimized the reaction conditions to achieve high yields and purity, making it a viable intermediate for further derivatization. The tert-butyl ester group in the molecule provides a handle for subsequent modifications, enabling the introduction of diverse functional groups to enhance biological activity. Additionally, the presence of the methoxy-oxazole moiety has been linked to improved pharmacokinetic properties, such as metabolic stability and membrane permeability.

Recent pharmacological studies have explored the potential of tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate as a precursor for developing inhibitors targeting specific enzymes or receptors. For instance, derivatives of this compound have shown promising activity against kinases and proteases, which are critical targets in cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have revealed that subtle modifications to the triazole and oxazole rings can significantly influence binding affinity and selectivity, providing valuable insights for rational drug design.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology tools. Its unique structure allows for the incorporation of fluorescent or biotin tags, making it useful for probing protein-ligand interactions or cellular imaging. Recent publications have demonstrated its utility in activity-based protein profiling (ABPP) and target identification studies, further expanding its applications beyond traditional drug discovery.

Looking ahead, the continued exploration of tert-butyl 5-(3-methoxy-1,2-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylate and its derivatives holds great promise for advancing both basic and applied research in chemical biology and medicinal chemistry. Future studies are expected to focus on optimizing its pharmacological properties, elucidating its mechanism of action, and translating these findings into clinically relevant therapeutics. The compound's versatility and synthetic accessibility position it as a valuable tool for researchers aiming to address unmet medical needs through innovative chemical approaches.